Cas no 55904-84-2 (3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide)

• Product Name: 3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
• CAS No: 55904-84-2
• MF: C₆H₁₀N₂O₄S
• MW: 206.219600200653
• MDL: MFCD18432413
• CID: 350299
• PubChem ID: 11217995
• Update Time: 2025-04-19

3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
• 1,2,5-Thiadiazole, 3,4-diethoxy-, 1,1-dioxide
• 3,4-diethoxy-1,2,5-thiadiazole 1,1-dioxide
• WZMXSPCYRSRMJT-UHFFFAOYSA-N
• VZ25500
• diethoxy-1??,2,5-thiadiazole-1,1-dione
• W6979
• ST24028182
• diethoxy-1$l^{6},2,5-thiadiazole-1,1-dione
• 3,4-di
• AKOS015920002
• SY045755
• DS-14180
• FT-0746434
• CS-W019056
• 3,4-diethyloxy-1,1-dioxo-1,2,5-thiadiazole
• MFCD18432413
• 55904-84-2
• AMY15747
• 3,4-Diethoxy-[1,2,5]thiadiazole-1,1-dioxide
• SCHEMBL2058933
• DTXSID30459067
• DB-072066

• MDL： MFCD18432413
• Inchi： 1S/C6H10N2O4S/c1-3-11-5-6(12-4-2)8-13(9,10)7-5/h3-4H2,1-2H3
• InChI Key： WZMXSPCYRSRMJT-UHFFFAOYSA-N
• SMILES： S1(N=C(C(=N1)OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 206.0362
• Monoisotopic Mass: 206.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7
• XLogP3: 0.8

Experimental Properties

• Density: 1.45
• Melting Point: 178-180 ºC
• Boiling Point: 267 ºC
• Flash Point: 116 ºC
• PSA: 78.38

3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives